Cas no 2034574-62-2 (1-Ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione)

• Product Name: 1-Ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione
• CAS No: 2034574-62-2
• MF: C₁₇H₂₂FN₅O₄
• MW: 379.386086940765
• CID: 6196972
• PubChem ID: 121017747
• Update Time: 2025-11-07

1-Ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione
• F6478-3913
• 1-ethyl-4-{3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione
• AKOS026690854
• 1-ethyl-4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidine-1-carbonyl]piperazine-2,3-dione
• 2034574-62-2
• 1-Ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione

• Inchi： 1S/C17H22FN5O4/c1-3-12-13(18)14(20-10-19-12)27-11-5-6-22(9-11)17(26)23-8-7-21(4-2)15(24)16(23)25/h10-11H,3-9H2,1-2H3
• InChI Key： XFXRLYQPXHOEBB-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(N2C(C(N(CC)CC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 379.16558236g/mol
• Monoisotopic Mass: 379.16558236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-Ethyl-4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione

1-Ethyl-4-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione: A Comprehensive Overview

The compound with CAS No. 2034574-62-2, known as 1-Ethyl-4-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)piperazine-2,3-dione, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a complex structure that combines a piperazine dione core with a pyrrolidine moiety and a pyrimidine ring, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in the context of cancer and neurodegenerative diseases.

Piperazine dione is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its versatility in accommodating various substituents. In this compound, the piperazine dione is substituted at the 4-position with a pyrrolidine carbonyl group, which introduces additional flexibility and electronic diversity. The pyrrolidine ring itself is further substituted with an ether linkage (-O-) that connects it to a 6-Ethyl-5-fluoropyrimidin group. This substitution pattern enhances the molecule's ability to interact with biological targets, such as kinases or proteases, which are often implicated in disease states.

The 6-Ethyl substitution on the pyrimidine ring plays a crucial role in modulating the molecule's pharmacokinetic properties. Ethyl groups are commonly used in drug design to improve lipophilicity, which can enhance absorption and bioavailability. Additionally, the 5-fluoro substitution introduces electron-withdrawing effects, which can influence the molecule's reactivity and selectivity towards specific targets. Recent research has demonstrated that such fluorinated pyrimidines are effective in inhibiting key enzymes involved in cancer cell proliferation and survival.

One of the most exciting aspects of this compound is its potential as a small-molecule inhibitor of certain protein kinases. Kinase inhibitors have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth and metastasis. The unique structure of 1-Ethyl-4-(3-(...))piperazine dione allows it to bind competitively to kinase active sites, thereby blocking their enzymatic activity. Preclinical studies have shown promising results in inhibiting key kinases such as Aurora kinases and CDKs (cyclin-dependent kinases), which are overexpressed in various cancers.

Beyond its role as a kinase inhibitor, this compound has also been investigated for its potential in neuroprotective applications. The piperazine dione core is known to exhibit antioxidant properties, which can help mitigate oxidative stress—a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. Furthermore, the presence of the pyrrolidine and pyrimidine moieties may contribute to the molecule's ability to cross the blood-brain barrier, enhancing its efficacy in treating central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various biological targets, including GPCRs (G-protein coupled receptors) and ion channels. Such findings underscore the versatility of this molecule and its potential for repurposing across different therapeutic areas.

In terms of synthesis, 1-Ethyl-piperazine dione derivatives are typically synthesized through multi-step processes involving nucleophilic substitutions, condensations, and oxidations. The incorporation of ethyl groups and fluorine atoms requires careful optimization to ensure high yields and purity. Modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, have significantly streamlined the production of such complex molecules.

The pharmacokinetic profile of this compound has been extensively studied using both in vitro and in vivo models. Results indicate that it exhibits favorable absorption characteristics and moderate clearance rates, making it suitable for oral administration. However, further studies are needed to optimize its half-life and reduce potential off-target effects.

In conclusion, 1-Ethyl-piperazine dione derivatives, particularly CAS No. 2034574-62-2, represent a compelling class of molecules with diverse applications in drug discovery. Their unique structural features and promising biological activities make them valuable candidates for addressing unmet medical needs across oncology, neurology, and beyond. As research continues to uncover new insights into their mechanisms of action and therapeutic potential, these compounds are poised to play a significant role in advancing modern medicine.